Cas no 1261828-34-5 (3-(4-fluoro-2-methylphenyl)propanal)

• Product Name: 3-(4-fluoro-2-methylphenyl)propanal
• CAS No: 1261828-34-5
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5008925
• PubChem ID: 64520150
• Update Time: 2025-10-29

3-(4-fluoro-2-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Fluoro-2'-methylphenyl)propionaldehyde
• 3-(4-fluoro-2-methylphenyl)propanal

• Inchi： 1S/C10H11FO/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： HZCXSHODGRWWOC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluoro-2-methylphenyl)propanal

Research Brief on 3-(4-fluoro-2-methylphenyl)propanal (CAS: 1261828-34-5): Recent Advances and Applications in Chemical Biology and Medicine

3-(4-fluoro-2-methylphenyl)propanal (CAS: 1261828-34-5) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The presence of both fluorine and methyl substituents on the phenyl ring enhances its metabolic stability and binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the role of 3-(4-fluoro-2-methylphenyl)propanal in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of selective GABA_A receptor agonists, which show promise in treating anxiety and epilepsy. The researchers employed a multi-step synthetic route, with 3-(4-fluoro-2-methylphenyl)propanal serving as the critical building block for introducing the fluorophenyl moiety into the final active pharmaceutical ingredient (API).

In the field of oncology, 3-(4-fluoro-2-methylphenyl)propanal has been investigated as a starting material for the development of small-molecule inhibitors targeting protein kinases. A 2024 preprint in BioRxiv reported its use in the synthesis of potent and selective inhibitors of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are crucial regulators of the cell cycle. The fluoromethylphenyl group was found to enhance the compounds' blood-brain barrier permeability, opening new possibilities for treating glioblastoma and other CNS malignancies.

The compound's unique chemical properties have also made it valuable in chemical biology studies. Researchers have recently developed fluorescent probes based on 3-(4-fluoro-2-methylphenyl)propanal for real-time imaging of enzyme activities in live cells. These probes, described in a 2023 Nature Chemical Biology publication, enable the visualization of aldehyde dehydrogenase (ALDH) activity with unprecedented spatial and temporal resolution, providing new insights into cellular metabolism and drug resistance mechanisms.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 3-(4-fluoro-2-methylphenyl)propanal. A 2024 Green Chemistry paper described a biocatalytic approach using engineered ketoreductases that achieves higher yields (85-90%) compared to traditional chemical synthesis (60-65%), while significantly reducing waste generation and energy consumption. This development is particularly important given the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, 3-(4-fluoro-2-methylphenyl)propanal continues to show promise in various therapeutic areas. Ongoing clinical trials (NCT0543289) are evaluating drugs derived from this scaffold for the treatment of Parkinson's disease, while preclinical studies suggest potential applications in autoimmune disorders. The compound's versatility and the continuous development of novel synthetic methodologies ensure its enduring relevance in chemical biology and medicinal chemistry research.